4,5-Dihydro-2-phenylthiazole-4-carboxylic acid
Cat. No. B027205
Key on ui cas rn:
19983-15-4
M. Wt: 207.25 g/mol
InChI Key: HOZQYTNELGLJMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09447049B2
Procedure details
Benzonitrile (40 mmol) was combined with L-cysteine (45 mmol) in 100 mL of 1:1 MeOH/pH 6.4 phosphate buffer solution. The reaction was stirred at 40° C. for 3 days. The precipitate was removed by filtration, and MeOH was removed using rotary evaporation. To the remaining solution was added 1M HCl to adjust to pH=2 under 0° C. The resulting precipitate was filtered to yield a white solid 2-phenyl-4,5-dihydrothiazole-4-carboxylic acid 42a, which was used directly to next step without purification.
Identifiers
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REACTION_CXSMILES
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[C:1](#[N:8])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.N[C@H:10]([C:13]([OH:15])=[O:14])[CH2:11][SH:12].P([O-])([O-])([O-])=O>CO>[C:2]1([C:1]2[S:12][CH2:11][CH:10]([C:13]([OH:15])=[O:14])[N:8]=2)[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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40 mmol
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Type
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reactant
|
|
Smiles
|
C(C1=CC=CC=C1)#N
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Step Two
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Name
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|
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Quantity
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45 mmol
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Type
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reactant
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Smiles
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N[C@@H](CS)C(=O)O
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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P(=O)([O-])([O-])[O-]
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Step Four
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Name
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|
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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40 °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction was stirred at 40° C. for 3 days
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The precipitate was removed by filtration, and MeOH
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CUSTOM
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Type
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CUSTOM
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|
Details
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was removed
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CUSTOM
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Type
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CUSTOM
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|
Details
|
evaporation
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ADDITION
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Type
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ADDITION
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Details
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To the remaining solution was added 1M HCl
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CUSTOM
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Type
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CUSTOM
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|
Details
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to adjust to pH=2 under 0° C
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FILTRATION
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Type
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FILTRATION
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|
Details
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The resulting precipitate was filtered
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Outcomes
Product
Details
Reaction Time |
3 d |
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Name
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|
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Type
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product
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Smiles
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C1(=CC=CC=C1)C=1SCC(N1)C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
